Cas no 2361656-03-1 (N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide)

• Product Name: N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide
• CAS No: 2361656-03-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 5380167
• PubChem ID: 145909527
• Update Time: 2025-05-25

N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-Indol-3-yl)-2-oxoethyl]-2-propenamide
• N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide

• Inchi： 1S/C13H12N2O2/c1-2-13(17)15-8-12(16)10-7-14-11-6-4-3-5-9(10)11/h2-7,14H,1,8H2,(H,15,17)
• InChI Key： CMMPKOBQQHUTKF-UHFFFAOYSA-N
• SMILES： C(NCC(C1C2=C(NC=1)C=CC=C2)=O)(=O)C=C

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.3±46.0 °C(Predicted)
• pka: 13.07±0.46(Predicted)

Additional information on N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide

Professional Introduction to N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide (CAS No: 2361656-03-1)

N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide, a compound with the chemical identifier CAS No: 2361656-03-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and its potential applications in medicinal chemistry. The indole moiety, a core structural feature, is well-documented for its role in various biological processes and has been extensively studied for its pharmacological significance.

The compound's structure, characterized by a N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide backbone, suggests a high degree of complexity and functionality. The presence of the oxoethyl group and the prop-2-enamide moiety introduces reactive sites that can be exploited for further chemical modifications. These features make it an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their demonstrated efficacy in various disease models. The indole ring is known for its ability to interact with multiple biological targets, including receptors and enzymes, which are critical in modulating physiological processes. This versatility has made indole-based compounds a cornerstone in the search for new drugs.

One of the most compelling aspects of N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide is its potential as a lead compound for drug discovery. Its unique structural framework allows for the exploration of diverse pharmacological pathways. Researchers have been particularly interested in its potential anti-inflammatory, anti-cancer, and neuroprotective properties. These properties are attributed to the compound's ability to modulate key signaling pathways involved in these diseases.

Recent studies have highlighted the compound's interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. By inhibiting these enzymes, N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide may offer a novel approach to managing inflammation without the side effects associated with traditional anti-inflammatory drugs.

The anti-cancer potential of this compound has also been explored in several preclinical studies. The indole moiety is known to exhibit chemopreventive and chemotherapeutic effects by inducing apoptosis and inhibiting cell proliferation. The oxoethyl and prop-2-enamide groups further enhance its bioactivity by facilitating cellular uptake and improving metabolic stability.

Moreover, N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide has shown promise in neuroprotective applications. Research indicates that it can cross the blood-brain barrier and exert protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. This is attributed to its ability to scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage.

The synthesis of N-2-(1H-indol-3-yl)-2-oxoethylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex indole core. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, N-2-(1H-indol-3-yll)-2 oxoethylprop - 2 enamide (CAS No: 2361656 - 03 - 1) represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover its potential applications across various disease areas, underscoring its importance in modern drug discovery.